Cas no 2138385-05-2 ([4-[3-(Trifluoromethyl)phenyl]oxolan-2-yl]methanesulfonyl chloride)

• Product Name: [4-[3-(Trifluoromethyl)phenyl]oxolan-2-yl]methanesulfonyl chloride
• CAS No: 2138385-05-2
• MF: C₁₂H₁₂ClF₃O₃S
• MW: 328.735092163086
• CID: 5301169
• Update Time: 2025-06-10

[4-[3-(Trifluoromethyl)phenyl]oxolan-2-yl]methanesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• {4-[3-(trifluoromethyl)phenyl]oxolan-2-yl}methanesulfonyl chloride
• [4-[3-(Trifluoromethyl)phenyl]oxolan-2-yl]methanesulfonyl chloride

• Inchi： 1S/C12H12ClF3O3S/c13-20(17,18)7-11-5-9(6-19-11)8-2-1-3-10(4-8)12(14,15)16/h1-4,9,11H,5-7H2
• InChI Key： AWHWXVGJVPSSOI-UHFFFAOYSA-N
• SMILES： ClS(CC1CC(C2C=CC=C(C(F)(F)F)C=2)CO1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 432
• XLogP3: 3.1
• Topological Polar Surface Area: 51.8

Additional information on [4-[3-(Trifluoromethyl)phenyl]oxolan-2-yl]methanesulfonyl chloride

Comprehensive Overview of [4-[3-(Trifluoromethyl)phenyl]oxolan-2-yl]methanesulfonyl chloride (CAS No. 2138385-05-2)

[4-[3-(Trifluoromethyl)phenyl]oxolan-2-yl]methanesulfonyl chloride (CAS No. 2138385-05-2) is a specialized sulfonyl chloride derivative with significant applications in organic synthesis and pharmaceutical intermediates. This compound features a trifluoromethylphenyl group attached to an oxolan-2-yl ring, making it a valuable building block for designing bioactive molecules. Its unique structure contributes to its reactivity, particularly in nucleophilic substitution reactions, which are critical for constructing complex heterocyclic compounds.

The growing demand for fluorinated compounds in drug discovery has increased interest in [4-[3-(Trifluoromethyl)phenyl]oxolan-2-yl]methanesulfonyl chloride. Researchers highlight its role in developing targeted therapies, especially in central nervous system (CNS) drug development. The trifluoromethyl group enhances metabolic stability and lipophilicity, addressing key challenges in medicinal chemistry. Recent studies also explore its potential in agrochemical formulations, leveraging its ability to modify pesticide efficacy.

From a synthetic chemistry perspective, this compound serves as a versatile electrophile due to the reactive methanesulfonyl chloride moiety. It facilitates C–S bond formation and sulfonamide synthesis, which are pivotal in creating peptide mimetics and enzyme inhibitors. Its stability under ambient conditions further simplifies handling in laboratory settings, making it a preferred choice for high-throughput screening workflows.

Environmental and green chemistry trends have spurred innovations in optimizing the synthesis of [4-[3-(Trifluoromethyl)phenyl]oxolan-2-yl]methanesulfonyl chloride. Advances in catalytic methods and solvent-free reactions aim to reduce waste and improve atom economy. These efforts align with global initiatives for sustainable chemical production, addressing queries like "How to synthesize fluorinated intermediates sustainably?" frequently searched in academic databases.

In material science, this compound’s aromatic-oxolane hybrid structure offers potential for designing advanced polymers with tailored thermal stability and optical properties. Its incorporation into photoactive materials is under investigation, responding to rising interest in organic electronics and OLED technologies.

For quality control, analytical techniques such as HPLC, NMR, and mass spectrometry are essential to verify the purity of CAS No. 2138385-05-2. Regulatory compliance with REACH and FDA guidelines ensures its safe use in industrial applications. FAQs like "What are the storage conditions for sulfonyl chlorides?" emphasize the need for anhydrous environments and inert gas protection.

In summary, [4-[3-(Trifluoromethyl)phenyl]oxolan-2-yl]methanesulfonyl chloride bridges multiple disciplines, from drug discovery to functional materials. Its CAS No. 2138385-05-2 is a hallmark of innovation, reflecting the convergence of molecular design and application-driven research in modern chemistry.